Cas no 1805914-11-7 (5-(3-Chloropropyl)-2-(methylthio)benzyl chloride)

• Product Name: 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride
• CAS No: 1805914-11-7
• MF: C₁₁H₁₄Cl₂S
• MW: 249.199860095978
• CID: 4980509
• Update Time: 2025-09-23

5-(3-Chloropropyl)-2-(methylthio)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride

• Inchi： 1S/C11H14Cl2S/c1-14-11-5-4-9(3-2-6-12)7-10(11)8-13/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： VXWBBGPMGPPPHC-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=C(CCl)C=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 4
• Topological Polar Surface Area: 25.3

Additional information on 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride

Recent Advances in the Application of 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride (CAS: 1805914-11-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride (CAS: 1805914-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique chemical structure, featuring both chloropropyl and methylthio functional groups, makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have highlighted the role of 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride as a key building block in the development of novel kinase inhibitors. Kinases are a critical target in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against several oncogenic kinases, including EGFR and BRAF, which are frequently mutated in various cancers. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

In addition to its applications in oncology, 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride has shown promise in the development of antimicrobial agents. A recent preprint on bioRxiv reported that this compound serves as a precursor for synthesizing novel sulfonamide derivatives with broad-spectrum antibacterial activity. The researchers employed a combination of computational modeling and phenotypic screening to identify lead compounds that effectively target bacterial cell wall synthesis. These findings are particularly relevant in the context of rising antibiotic resistance, underscoring the need for innovative chemical scaffolds.

Another area of active research involves the use of 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride in the design of covalent inhibitors. Covalent inhibitors form irreversible bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and reduced dosing frequency. A 2024 study in ACS Chemical Biology detailed the synthesis and characterization of covalent inhibitors derived from this compound, which selectively target cysteine residues in inflammatory proteases. The study's in vivo experiments demonstrated significant anti-inflammatory effects in murine models, suggesting potential applications in treating chronic inflammatory diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of compounds derived from 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride. Issues such as metabolic stability and oral bioavailability need to be addressed through further structural modifications. Recent advances in prodrug strategies and formulation technologies, however, offer potential solutions. For instance, a 2023 patent application disclosed a novel prodrug approach that enhances the compound's solubility and tissue penetration, thereby improving its therapeutic index.

In conclusion, 5-(3-Chloropropyl)-2-(methylthio)benzyl chloride (CAS: 1805914-11-7) represents a versatile and valuable chemical entity in modern drug discovery. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and inflammation. Ongoing research efforts are focused on refining its derivatives to overcome current limitations and unlock their full therapeutic potential. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.